Cas no 2228533-09-1 (4-(6-bromo-1,3-dioxaindan-5-yl)-1H-imidazole)

• Product Name: 4-(6-bromo-1,3-dioxaindan-5-yl)-1H-imidazole
• CAS No: 2228533-09-1
• MF: C₁₀H₇BrN₂O₂
• MW: 267.078781366348
• CID: 6452816
• PubChem ID: 165798686
• Update Time: 2025-06-14

4-(6-bromo-1,3-dioxaindan-5-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(6-bromo-1,3-dioxaindan-5-yl)-1H-imidazole
• 2228533-09-1
• EN300-1991477

• Inchi： 1S/C10H7BrN2O2/c11-7-2-10-9(14-5-15-10)1-6(7)8-3-12-4-13-8/h1-4H,5H2,(H,12,13)
• InChI Key： RKHOMQSRDCVEBU-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1C1=CN=CN1)OCO2

Computed Properties

• Exact Mass: 265.96909g/mol
• Monoisotopic Mass: 265.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.1Ų

Additional information on 4-(6-bromo-1,3-dioxaindan-5-yl)-1H-imidazole

Comprehensive Analysis of 4-(6-bromo-1,3-dioxaindan-5-yl)-1H-imidazole (CAS No. 2228533-09-1): Properties, Applications, and Research Insights

The compound 4-(6-bromo-1,3-dioxaindan-5-yl)-1H-imidazole (CAS No. 2228533-09-1) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This heterocyclic molecule combines a 1,3-dioxaindane core with an imidazole moiety, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to advancements in targeted therapies and enzyme inhibition.

In recent years, the demand for imidazole derivatives has surged, driven by their role in developing small-molecule inhibitors and kinase modulators. The presence of a bromo substituent at the 6-position of the 1,3-dioxaindane ring enhances the compound's reactivity, enabling selective functionalization for structure-activity relationship (SAR) studies. This aligns with current trends in fragment-based drug design, where researchers prioritize modular scaffolds like CAS 2228533-09-1 to optimize pharmacokinetic profiles.

From a synthetic chemistry perspective, 4-(6-bromo-1,3-dioxaindan-5-yl)-1H-imidazole offers opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig transformations. These methods are frequently searched in academic databases, reflecting the compound's utility in constructing complex biaryl systems. Its electron-rich imidazole ring also makes it a candidate for metal-organic frameworks (MOFs), a hot topic in materials science for gas storage and catalysis applications.

Environmental and green chemistry considerations are increasingly shaping compound utilization. The brominated intermediate status of CAS 2228533-09-1 prompts discussions about atom economy and catalytic recycling—keywords trending in sustainable chemistry forums. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing this compound, addressing common queries about purity validation in peer-reviewed studies.

In drug discovery pipelines, the imidazole-dioxaindane hybrid structure is investigated for GPCR targeting and epigenetic modulation, areas dominating recent PubMed publications. The compound's logP value and hydrogen-bonding capacity—frequently searched parameters in ADME prediction tools—highlight its relevance to blood-brain barrier permeability studies. These attributes position 2228533-09-1 as a promising scaffold for CNS-active agents.

Industrial applications focus on the compound's role in high-performance liquid crystals and organic semiconductors, aligning with the booming flexible electronics market. Patent analyses reveal growing interest in its photophysical properties for OLED materials, answering frequent industry queries about electron-transport layers. Stability studies under various pH conditions—another trending search topic—are critical for formulation scientists working with this compound.

Emerging computational approaches, including density functional theory (DFT) calculations, provide insights into the molecular electrostatic potential of 4-(6-bromo-1,3-dioxaindan-5-yl)-1H-imidazole. Such data addresses frequent researcher questions about charge distribution and reactivity indices, supporting rational design of derivatives. The compound's crystallographic data, when available, contributes to the Cambridge Structural Database—a key resource for molecular docking studies.

Quality control protocols for CAS 2228533-09-1 emphasize ICH guidelines-compliant testing, reflecting regulatory trends in pharmaceutical intermediates. Discussions about genotoxic impurity thresholds and residual solvent limits—common concerns in FDA submissions—are relevant to its manufacturing process. These aspects make the compound a case study in quality-by-design (QbD) principles, a dominant theme in regulatory science webinars.

In conclusion, 4-(6-bromo-1,3-dioxaindan-5-yl)-1H-imidazole represents a multifaceted research tool bridging medicinal chemistry, materials science, and process optimization. Its structural versatility and alignment with high-impact research areas ensure continued relevance in both academic and industrial settings. Ongoing studies will further elucidate its potential in precision medicine and advanced material development.